Cas no 1260768-75-9 (1-(Trifluoromethyl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-(Trifluoromethyl)cyclobutan-1-amine hydrochloride
• CAS No: 1260768-75-9
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• MDL: MFCD15526688
• CID: 2101554
• PubChem ID: 53415776
• Update Time: 2024-11-04

1-(Trifluoromethyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)cyclobutanamine hydrochloride
• 1-(trifluoromethyl)cyclobutan-1-amine,hydrochloride
• 1-(Trifluoromethyl)cyclobutan-1-amine hydrochloride
• MNWDPLQMMPTWME-UHFFFAOYSA-N
• NE29464
• 1-(Trifluoromethyl)cyclobutan-1-amine--hydrogen chloride (1/1)
• 1-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
• MFCD15526688
• EN300-94391
• AKOS024015472
• DS-020676
• 1-(Trifluoromethyl)cyclobutan-1-aminehydrochloride
• 1-(trifluoromethyl)cyclobutanaminehydrochloride
• DTXSID60697076
• 1260768-75-9
• 1-(Trifluoromethyl)cyclobutan-1-amine HCl
• SCHEMBL1515572
• AB91372
• Z1575304425
• CS-0069268

• MDL： MFCD15526688
• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)4(9)2-1-3-4;/h1-3,9H2;1H
• InChI Key： MNWDPLQMMPTWME-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CCC1)N)(F)F

Computed Properties

• Exact Mass: 175.0375615g/mol
• Monoisotopic Mass: 175.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-(Trifluoromethyl)cyclobutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)